Cas no 1171919-97-3 (N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide)

• Product Name: N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide
• CAS No: 1171919-97-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• MDL: MFCD12401648
• CID: 1067338
• PubChem ID: 46737848
• Update Time: 2025-08-02

N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide
• CS-0441704
• N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide, AldrichCPR
• 1171919-97-3
• MFCD12401648
• N-(3-hydroxy-2-methoxypyridin-4-yl)-2,2-dimethylpropanamide
• AKOS015856311

• MDL： MFCD12401648
• Inchi： 1S/C11H16N2O3/c1-11(2,3)10(15)13-7-5-6-12-9(16-4)8(7)14/h5-6,14H,1-4H3,(H,12,13,15)
• InChI Key： VIQCEYIEYOYDAA-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CN=C(C=1O)OC

Computed Properties

• Exact Mass: 224.116
• Monoisotopic Mass: 224.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 437.7±45.0 °C at 760 mmHg
• Flash Point: 218.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide

N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide: A Comprehensive Overview

N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide, identified by the CAS number 1171919-97-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The molecular structure of N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide comprises a pyridine ring substituted with hydroxyl and methoxy groups, along with a pivaloyl group. This combination of functional groups imparts the compound with distinctive chemical properties, including high stability and reactivity under specific conditions. The presence of the pivaloyl group, a bulky protecting group, adds to its versatility in synthetic chemistry applications.

Recent advancements in computational chemistry have enabled researchers to model the interactions of N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide with various biological targets. These studies have revealed potential applications in enzyme inhibition and drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead molecule in anticancer drug development.

In addition to its pharmacological implications, N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide has been explored for its role in catalytic processes. Its ability to act as a chiral auxiliary in asymmetric synthesis has been documented in several recent publications. This property makes it a valuable tool in the synthesis of complex organic molecules, particularly those with high enantioselectivity requirements.

The synthesis of N-(3-Hydroxy-2-methoxypyridin-4-yl)pivalamide involves multi-step reactions that require precise control over reaction conditions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The development of scalable synthetic routes has further enhanced its accessibility for both academic and industrial use.

From an environmental perspective, the biodegradability and ecological impact of N-(3-Hydroxy-2-methoxypyridin-4-ypivalamide have been assessed in recent eco-toxicological studies. These studies indicate that under controlled conditions, the compound does not pose significant risks to aquatic life, aligning with current regulatory standards for chemical safety.

In conclusion, N-(3-Hydroxy-2-methoxypyridin-4-ypivalamide, CAS number 1171919-97, stands as a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research findings, underscore its potential to contribute significantly to future innovations in medicine and materials science.